(Propan-2-olato)(stearate-O)titanium

• CAS No.: 36073-54-8
• Molecular Formula: C21H44O3Ti
• Molecular Weight: 392.4 g/mol
• IUPAC Name: octadecanoic acid;propan-2-ol;titanium
• InChI: InChI=1S/C18H36O2.C3H8O.Ti/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18(19)20;1-3(2)4;/h2-17H2,1H3,(H,19,20);3-4H,1-2H3
• InChI Key: FXLKIBHVXAYTQW-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCCCCCCCCCCC(=O)O.CC(C)O.[Ti]

Description

“(Propan-2-olato)(stearate-O)titanium” (CAS: 61417-49-0; EINECS: 262-774-8) is a titanium-based organometallic compound with the chemical formula C228H436O16Ti and a molecular weight of 3481.76 g/mol . Structurally, it consists of a titanium center coordinated by one propan-2-olato (isopropoxide) ligand and three stearate (octadecanoate) groups via oxygen atoms . This compound is classified as a titanium ester and functions as a surfactant, emollient, or emulsifying agent in cosmetic formulations . Its high molecular weight and long alkyl chains contribute to its role in improving surface adhesion, dispersion, and texture in industrial and personal care products .

Key physical properties include a density of 0.95 g/cm³, a flash point of 105°C, and a refractive index of 1.4810 . Safety data indicate it poses a risk of eye irritation (Risk R36) and requires protective measures (Safety S39) during handling .

Comparison with Similar Compounds

a. (Propan-2-olato)tris(stearate-O)titanium (CAS: 68443-53-8)

• Structure : Features a titanium core with one isopropoxide and three stearate ligands, differing from the target compound in ligand stoichiometry (three vs. one stearate groups) .
• Molecular Weight : ~622.83 g/mol (lower than the target compound due to fewer stearate chains) .
• Applications : Used as a coupling agent in polymer composites to enhance filler-matrix interactions .

b. Tris(isooctadecanoato-O)(propan-2-olato)titanium (CAS: 61417-49-0)

• Structure: Nearly identical to the target compound but uses branched isostearate (isooctadecanoate) instead of linear stearate ligands .
• Impact: Branched ligands improve solubility in nonpolar solvents and reduce crystallization tendencies in cosmetic formulations .

c. Titanium Diisopropoxide Bis(acetylacetonate) (CAS: 546-68-9)

• Structure : Two isopropoxide ligands and two acetylacetonate (pentane-2,4-dionato) chelating groups .
• Molecular Weight : ~350.23 g/mol .
• Applications : Widely used in chemical vapor deposition (CVD) for titanium oxide thin films due to its thermal stability and volatility .

Functional Group Comparisons

Compound Name	Ligands	Key Functional Properties
(Propan-2-olato)(stearate-O)titanium	1 isopropoxide, 3 stearate	High hydrophobicity; emulsifying agent
Titanium Diisopropoxide Bis(acetylacetonate)	2 isopropoxide, 2 acetylacetonate	Chelation stability; thermal decomposition resistance
Tris(dodecylbenzenesulphonato-O)(propan-2-olato)titanium	1 isopropoxide, 3 sulfonate	Surfactant with ionic character; anti-static agent
Ethoxybis(pentane-2,4-dionato-O,O')(propan-2-olato)titanium	1 ethoxy, 1 isopropoxide, 2 acetylacetonate	Hybrid ligand system for tailored solubility

Application-Specific Performance

• Cosmetics : The target compound’s long alkyl chains (stearate) enhance skin feel and moisture retention, outperforming sulfonate-based analogs (e.g., tris(dodecylbenzenesulphonato-O)titanium) in emolliency .
• Coatings : Acetylacetonate-containing derivatives (e.g., Titanium Diisopropoxide Bis(acetylacetonate)) exhibit superior film-forming properties compared to stearate-based compounds due to lower molecular weight and higher reactivity .
• Polymers : Tris(stearate) variants (e.g., CAS 68443-53-8) improve filler dispersion in polyolefins more effectively than methacrylate-functionalized analogs (e.g., CAS 68443-56-1) .

Physical and Thermal Properties

Property	(Propan-2-olato)(stearate-O)titanium	Titanium Diisopropoxide Bis(acetylacetonate)	Tris(dodecylbenzenesulphonato-O)titanium
Density (g/cm³)	0.95	1.124	1.10 (estimated)
Flash Point (°C)	105	78.3	>150
Water Solubility	Insoluble	1000 g/L (at 25°C)	Low
Thermal Stability	Decomposes >200°C	Stable to ~300°C	Stable to ~250°C

Q & A

Q. What mechanistic insights can be gained from studying ligand exchange kinetics in this system?

• Methodology : Use stopped-flow UV-Vis spectroscopy to track ligand substitution rates with competing ligands (e.g., acetylacetonate). Fit kinetic data to a two-step mechanism: (1) dissociation of propan-2-olato (rate-limiting, k₁ ~10⁻³ s⁻¹) and (2) associative binding of new ligands. Compare activation energies (ΔG‡) via Eyring plots .